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Compound of Interest

Compound Name: HG-10-102-01

Cat. No.: B15602763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of the inhibitor

HG-10-102-01 to Leucine-rich repeat kinase 2 (LRRK2), a key target in Parkinson's disease

research. This document details the quantitative binding data, experimental methodologies for

assessing kinase activity, and visual representations of the relevant biological pathways and

experimental workflows.

Core Data: HG-10-102-01 Binding Affinity
HG-10-102-01 is a potent, selective, and brain-penetrant inhibitor of LRRK2.[1] It functions as

an ATP-competitive inhibitor, targeting the kinase domain of the LRRK2 protein.[2] Its efficacy

has been quantified against wild-type LRRK2 and several pathogenic mutant forms of the

kinase, which are implicated in the development of Parkinson's disease.

Quantitative Binding and Inhibition Data
The inhibitory activity of HG-10-102-01 is typically expressed as the half-maximal inhibitory

concentration (IC50), which represents the concentration of the inhibitor required to reduce the
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enzymatic activity of LRRK2 by 50%. The IC50 values for HG-10-102-01 against various forms

of LRRK2 are summarized in the table below.

LRRK2 Variant IC50 (nM)

Wild-Type (WT) 20.3[1][2][3][4][5]

G2019S Mutant 3.2[1][2][3][4]

A2016T Mutant 153.7[2][3][4][6]

G2019S + A2016T Double Mutant 95.9[2][3][4][6]

In addition to its primary target, HG-10-102-01 has been profiled for off-target activity. It

demonstrates significantly lower potency against other kinases, such as MNK2 and MLK1, with

IC50 values of 0.6 µM and 2.1 µM, respectively, highlighting its selectivity for LRRK2.[1][2]

Experimental Protocols
The determination of HG-10-102-01's binding affinity and inhibitory activity against LRRK2 is

performed using in vitro kinase assays. The following is a representative protocol for a

radiometric kinase assay, a common method cited in the literature for this purpose.

In Vitro Radiometric Kinase Assay for LRRK2
Objective: To determine the IC50 value of HG-10-102-01 for LRRK2.

Materials:

Enzyme: Purified, active recombinant human LRRK2 (wild-type or mutant).

Inhibitor: HG-10-102-01, dissolved in Dimethyl Sulfoxide (DMSO).

Substrate: A suitable peptide substrate for LRRK2, such as Nictide or LRRKtide.[2]

Radioactive ATP: [γ-³²P]ATP.

Kinase Buffer: Typically contains Tris-HCl or HEPES buffer, MgCl₂, BSA, and DTT.[7]
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Stop Solution: Phosphoric acid or similar acidic solution.

P81 Phosphocellulose Paper: For capturing the phosphorylated substrate.

Scintillation Counter: For measuring radioactivity.

Procedure:

Preparation of Reagents:

Prepare a serial dilution of HG-10-102-01 in DMSO.

Prepare a working solution of the LRRK2 enzyme in kinase buffer.

Prepare a reaction mixture containing the peptide substrate and non-radioactive ATP in

kinase buffer.

Kinase Reaction:

In a microplate, add a small volume of the diluted HG-10-102-01 or DMSO (as a vehicle

control) to each well.

Add the LRRK2 enzyme to each well and pre-incubate for a short period (e.g., 10-15

minutes) at room temperature to allow the inhibitor to bind to the enzyme.

Initiate the kinase reaction by adding the reaction mixture containing the substrate and [γ-

³²P]ATP. The final ATP concentration is typically kept at or near the Km value for LRRK2.

Incubate the reaction mixture at 30°C for a defined period (e.g., 60-120 minutes).[7]

Termination and Detection:

Stop the reaction by adding the stop solution.

Spot a portion of the reaction mixture from each well onto a P81 phosphocellulose paper.

Wash the P81 papers extensively with phosphoric acid to remove unincorporated [γ-

³²P]ATP.
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Dry the papers and measure the incorporated radioactivity using a scintillation counter.

Data Analysis:

The amount of radioactivity is proportional to the kinase activity.

Plot the percentage of LRRK2 activity against the logarithm of the HG-10-102-01
concentration.

Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Visualizations
LRRK2 Signaling Pathway and Inhibition by HG-10-102-
01
The following diagram illustrates the central role of LRRK2 in cellular signaling and the

mechanism of inhibition by HG-10-102-01. LRRK2's kinase activity leads to its

autophosphorylation and the phosphorylation of downstream substrates, such as Rab proteins.

Pathogenic mutations can enhance this kinase activity. HG-10-102-01 acts by blocking the

ATP-binding site of the LRRK2 kinase domain, thereby preventing these phosphorylation

events.
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Caption: LRRK2 signaling and inhibition by HG-10-102-01.

Experimental Workflow for IC50 Determination
The diagram below outlines the key steps in the experimental workflow for determining the

IC50 of HG-10-102-01 against LRRK2 using a radiometric assay.
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Caption: Workflow for radiometric IC50 determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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